Ligand induced chirality in In2S3 nanoparticles†

Nanoscale Pub Date: 2023-11-01 DOI: 10.1039/D3NR04320G

Abstract

Chiral inorganic nanostructures have attracted a lot of attention over the last few years. Here we report the first observation of chirality in indium sulfide nanoparticles, which have been produced by a co-precipitation reaction in the presence of cysteine as a chiral agent. The process resulted in the production of spherical nanoparticles with an average diameter of around 3.6 nm. Circular dichroism spectroscopy of the nanoparticles showed an intense chiroptical signal corresponding to the indium sulfide excitonic transition, confirming the successful transfer of chirality to the In2S3 inorganic matrix. Nuclear magnetic resonance analysis of a colloidal solution of the nanoparticles demonstrated critical evidence of chemisorption of the chiral ligand on the surface of the nanoparticles and revealed a characteristic fast chemical exchange between the ligand chemisorbed on the surface of the nanoparticles and the free ligand in solution. Finally, the effect of the chiral ligand's structure on the transfer of chirality was investigated, with consideration of other amino acid ligands, and the critical role of the thiolate group in the optimisation of the chiral transfer was observed. This research is expected to stimulate further development and applications of new chiral semiconductor nanomaterials.

Graphical abstract: Ligand induced chirality in In2S3 nanoparticles
Ligand induced chirality in In2S3 nanoparticles†
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